Cas no 1697776-45-6 (4-Methoxy-n,2-dimethylpiperidine-1-carboxamide)

4-Methoxy-N,2-dimethylpiperidine-1-carboxamide is a specialized organic compound featuring a piperidine backbone substituted with methoxy and dimethylcarboxamide functional groups. This structure imparts unique physicochemical properties, making it valuable for applications in pharmaceutical intermediates and agrochemical synthesis. The methoxy group enhances solubility and reactivity, while the carboxamide moiety offers versatility in further derivatization. Its well-defined stereochemistry and stability under various conditions make it suitable for precise synthetic routes. The compound’s balanced lipophilicity and electronic effects contribute to its utility in drug discovery, particularly in modulating bioavailability and target interactions. High purity and consistent synthesis protocols ensure reliability for research and industrial use.
4-Methoxy-n,2-dimethylpiperidine-1-carboxamide structure
1697776-45-6 structure
Product Name:4-Methoxy-n,2-dimethylpiperidine-1-carboxamide
CAS No:1697776-45-6
MF:C9H18N2O2
MW:186.251422405243
MDL:MFCD32219804
CID:5617590
PubChem ID:128252814
Update Time:2025-10-12

4-Methoxy-n,2-dimethylpiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 4-methoxy-n,2-dimethylpiperidine-1-carboxamide
    • 1697776-45-6
    • EN300-3030119
    • 4-Methoxy-n,2-dimethylpiperidine-1-carboxamide
    • MDL: MFCD32219804
    • Inchi: 1S/C9H18N2O2/c1-7-6-8(13-3)4-5-11(7)9(12)10-2/h7-8H,4-6H2,1-3H3,(H,10,12)
    • InChI Key: FOYZVAAJIONTTH-UHFFFAOYSA-N
    • SMILES: O(C)C1CCN(C(NC)=O)C(C)C1

Computed Properties

  • Exact Mass: 186.136827821g/mol
  • Monoisotopic Mass: 186.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 41.6Ų

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Additional information on 4-Methoxy-n,2-dimethylpiperidine-1-carboxamide

4-Methoxy-n,2-Dimethylpiperidine-1-Carboxamide: A Comprehensive Overview

4-Methoxy-n,2-Dimethylpiperidine-1-Carboxamide (CAS No: 1697776-45-6) is a versatile compound with significant applications in the fields of organic chemistry, pharmaceuticals, and materials science. This compound has garnered attention due to its unique structural properties and potential for use in drug development and advanced materials. In this article, we will delve into its chemical structure, synthesis methods, applications, and recent research findings.

The chemical structure of 4-Methoxy-n,2-Dimethylpiperidine-1-Carboxamide is characterized by a piperidine ring with methyl substituents at positions 2 and n (typically position 6), along with a methoxy group at position 4. The carboxamide group at position 1 adds to its functional diversity, making it a valuable building block in organic synthesis. This structure enables the compound to participate in various chemical reactions, including nucleophilic substitutions and amide bond formations.

Recent studies have highlighted the potential of 4-Methoxy-n,2-Dimethylpiperidine-1-Carboxamide in drug design. Researchers have explored its role as a scaffold for developing bioactive molecules targeting various therapeutic areas such as central nervous system disorders and inflammation. The compound's ability to modulate enzyme activity and interact with biological targets has been extensively investigated using computational modeling and in vitro assays.

In terms of synthesis, 4-Methoxy-n,2-Dimethylpiperidine-1-Carboxamide can be prepared through a variety of routes. One common method involves the condensation of amines with carbonyl compounds under specific reaction conditions. The use of catalytic agents and optimized reaction parameters has significantly improved the yield and purity of the compound. Recent advancements in asymmetric synthesis have also enabled the preparation of enantiomerically enriched versions of this compound, which are valuable for pharmacological studies.

The applications of 4-Methoxy-n,2-Dimethylpiperidine-1-Carboxamide extend beyond pharmaceuticals into materials science. Its ability to form stable amide bonds makes it a promising candidate for polymer synthesis and the development of advanced materials with tailored properties. Researchers have explored its use in creating biodegradable polymers for biomedical applications such as drug delivery systems and tissue engineering scaffolds.

From an environmental perspective, the synthesis and application of 4-Methoxy-n,2-Dimethylpiperidine-1-Carboxamide have been evaluated for their sustainability. Green chemistry principles have been incorporated into its production processes to minimize waste and reduce environmental impact. This aligns with the growing demand for eco-friendly chemical manufacturing practices in the modern era.

In conclusion, 4-Methoxy-n,2-Dimethylpiperidine-1-Carboxamide (CAS No: 1697776-45-6) is a multifaceted compound with immense potential across various scientific domains. Its structural versatility, combined with recent research advancements, positions it as a key player in future innovations in organic chemistry and materials science.

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